![molecular formula C8H9N3S B063267 3-(methylamino)-1H-benzimidazole-2-thione CAS No. 176102-00-4](/img/structure/B63267.png)
3-(methylamino)-1H-benzimidazole-2-thione
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Overview
Description
3-(Methylamino)-1H-benzimidazole-2-thione, also known as methimazole, is a synthetic compound that is widely used in scientific research for its numerous biochemical and physiological effects. This compound has been extensively studied for its ability to inhibit the synthesis of thyroid hormones and is commonly used as an anti-thyroid drug.
Mechanism of Action
The mechanism of action of 3-(Methylamino)-1H-benzimidazole-2-thione involves the inhibition of thyroid peroxidase, an enzyme that is essential for the synthesis of thyroid hormones. By inhibiting thyroid peroxidase, this compound reduces the production of thyroid hormones, leading to a decrease in their circulating levels. This mechanism of action makes this compound an effective treatment for hyperthyroidism, a condition in which there is an excess of thyroid hormones in the body.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are numerous and varied. In addition to its effects on thyroid hormone synthesis, this compound has been shown to have anti-inflammatory, antioxidant, and immunomodulatory effects. It has also been shown to improve insulin sensitivity and reduce the risk of cardiovascular disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-(Methylamino)-1H-benzimidazole-2-thione in lab experiments is its specificity for thyroid peroxidase. This makes it a useful tool for studying the regulation of thyroid hormone synthesis and the effects of thyroid hormone imbalances on the body. However, this compound also has some limitations for lab experiments, including its potential toxicity and its effects on other physiological processes.
Future Directions
There are numerous future directions for research involving 3-(Methylamino)-1H-benzimidazole-2-thione. One area of interest is the development of new treatments for thyroid disorders that are more effective and have fewer side effects than current treatments. Another area of interest is the investigation of the effects of this compound on other physiological processes, such as inflammation and oxidative stress. Additionally, there is interest in exploring the potential use of this compound in the treatment of other conditions, such as diabetes and cardiovascular disease.
Conclusion:
In conclusion, this compound is a synthetic compound that has numerous scientific research applications, particularly in the field of endocrinology. Its ability to inhibit thyroid peroxidase makes it a useful tool for studying the regulation of thyroid hormone synthesis and the effects of thyroid hormone imbalances on the body. While it has some limitations for lab experiments, there are numerous future directions for research involving this compound, including the development of new treatments for thyroid disorders and the investigation of its effects on other physiological processes.
Synthesis Methods
The synthesis of 3-(Methylamino)-1H-benzimidazole-2-thione involves the reaction of 2-mercaptobenzimidazole with methylamine in the presence of a suitable solvent. The reaction is typically carried out under reflux conditions for several hours to yield the desired product. The purity of the compound can be improved by recrystallization from a suitable solvent.
Scientific Research Applications
3-(Methylamino)-1H-benzimidazole-2-thione has numerous scientific research applications, particularly in the field of endocrinology. This compound is commonly used to study the regulation of thyroid hormone synthesis and the role of thyroid hormones in various physiological processes. It is also used to investigate the effects of thyroid hormone imbalances on the body and to develop new treatments for thyroid disorders.
Properties
176102-00-4 | |
Molecular Formula |
C8H9N3S |
Molecular Weight |
179.24 g/mol |
IUPAC Name |
3-(methylamino)-1H-benzimidazole-2-thione |
InChI |
InChI=1S/C8H9N3S/c1-9-11-7-5-3-2-4-6(7)10-8(11)12/h2-5,9H,1H3,(H,10,12) |
InChI Key |
RCNFWEXVXKYFNM-UHFFFAOYSA-N |
SMILES |
CNN1C2=CC=CC=C2NC1=S |
Canonical SMILES |
CNN1C2=CC=CC=C2NC1=S |
synonyms |
2H-Benzimidazole-2-thione,1,3-dihydro-1-(methylamino)-(9CI) |
Origin of Product |
United States |
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